molecular formula C6H13ClFN B6225366 [(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride CAS No. 1781313-83-4

[(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride

Cat. No. B6225366
CAS RN: 1781313-83-4
M. Wt: 153.6
InChI Key:
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Description

(3-Fluorocyclobutyl)methyl)(methyl)amine hydrochloride, also known as 3-FCMA, is a cyclic amine compound with a fluorine substituent on the third position of the cyclobutyl ring. It is a white, crystalline solid with a molecular weight of 216.66 g/mol and a melting point of 163-164°C. 3-FCMA is an important organic building block used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. It is also used as a reagent in organic synthesis, as a catalyst for peptide synthesis, and as a starting material for the synthesis of other organofluorine compounds.

Scientific Research Applications

[(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride has a wide range of applications in scientific research. It has been used as a reagent for the synthesis of various compounds, including peptide derivatives and organofluorine compounds. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and materials. In addition, [(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride has been used as a catalyst for peptide synthesis and as a starting material for the synthesis of other organofluorine compounds.

Mechanism of Action

[(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride hydrochloride acts as a Lewis acid, which means it can form complexes with Lewis bases. This allows it to catalyze a variety of reactions, including the formation of carbon-carbon bonds and the formation of peptide bonds in peptide synthesis. It is also believed to act as a proton donor in some reactions, which can facilitate the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
[(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride hydrochloride has not been studied extensively for its biochemical and physiological effects. However, it is known to be a Lewis acid, which means it can form complexes with Lewis bases. It is also believed to act as a proton donor in some reactions, which can facilitate the formation of carbon-carbon bonds.

Advantages and Limitations for Lab Experiments

[(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. It is also a versatile reagent, as it can be used in a variety of reactions, including the formation of carbon-carbon bonds and the formation of peptide bonds in peptide synthesis. Additionally, it is relatively inexpensive compared to other reagents.
However, there are some limitations to its use in laboratory experiments. It is a toxic compound, so proper safety precautions must be taken when handling it. Additionally, it is a strong acid and can corrode glassware and other lab equipment.

Future Directions

There are several potential future directions for research on [(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride hydrochloride. One potential direction is to further investigate its biochemical and physiological effects. Additionally, it could be used as a starting material for the synthesis of other organofluorine compounds. It could also be used to synthesize peptide derivatives, such as peptide hormones or peptide antibiotics. Finally, it could be used in the synthesis of pharmaceuticals, agrochemicals, and materials.

Synthesis Methods

[(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride is typically synthesized through a two-step process. The first step involves the reaction of 3-fluorocyclobutene with methylmagnesium chloride to form an intermediate, 3-fluorocyclobutylmethylmagnesium chloride. This intermediate is then reacted with hydrochloric acid to form [(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride hydrochloride. The reaction is typically carried out in a solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride involves the reaction of 3-fluorocyclobutanecarboxylic acid with methylamine followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "3-fluorocyclobutanecarboxylic acid", "methylamine", "reducing agent" ], "Reaction": [ "Step 1: React 3-fluorocyclobutanecarboxylic acid with excess methylamine in a suitable solvent to form the corresponding imine.", "Step 2: Reduce the imine using a suitable reducing agent to yield [(3-fluorocyclobutyl)methyl](methyl)amine.", "Step 3: Quench the reaction mixture with hydrochloric acid to obtain [(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride as a solid precipitate.", "Step 4: Isolate and purify the product by recrystallization or other suitable methods." ] }

CAS RN

1781313-83-4

Product Name

[(3-fluorocyclobutyl)methyl](methyl)amine hydrochloride

Molecular Formula

C6H13ClFN

Molecular Weight

153.6

Purity

95

Origin of Product

United States

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